Cas no 1187930-34-2 (3-amino-6-bromopyridin-2-ol hydrobromide)

• Product Name: 3-amino-6-bromopyridin-2-ol hydrobromide
• CAS No: 1187930-34-2
• MF: C₅H₆Br₂N₂O
• MW: 269.921939373016
• MDL: MFCD23140996
• CID: 1040937
• PubChem ID: 45789997
• Update Time: 2025-07-20

3-amino-6-bromopyridin-2-ol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromopyridin-2(1H)-one hydrobromide
• 3-amino-6-bromo-1H-pyridin-2-one,hydrobromide
• 3-AMINO-6-BROMO-PYRIDIN-2-OL HYDROBROMIDE
• F2184-0210
• 3-amino-6-bromopyridin-2-ol hydrobromide
• 3120AA
• 3-Amino-6-bromopyridin-2(1H)-one HBr
• ST2404893
• 3-amino-6-bromo-1H-pyridin-2-one;hydrobromide
• 3-Amino-6-bromopyridin-2(1H)-one--hydrogen bromide (1/1)

• MDL： MFCD23140996
• Inchi： 1S/C5H5BrN2O.BrH/c6-4-2-1-3(7)5(9)8-4;/h1-2H,7H2,(H,8,9);1H
• InChI Key： BMARDSBNQZZKSG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N1)=O)N.Br

Computed Properties

• Exact Mass: 267.88500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 207
• Topological Polar Surface Area: 55.1

Experimental Properties

• PSA: 59.14000
• LogP: 2.67120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-amino-6-bromopyridin-2-ol hydrobromide

Introduction to 3-amino-6-bromopyridin-2-ol hydrobromide (CAS No. 1187930-34-2)

3-amino-6-bromopyridin-2-ol hydrobromide, identified by the Chemical Abstracts Service Number (CAS No.) 1187930-34-2, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a nitrogen atom within its six-membered ring structure. The presence of both amino and bromo substituents on the pyridine ring endows it with unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The hydrobromide salt form of 3-amino-6-bromopyridin-2-ol enhances its solubility in polar solvents, facilitating its use in solution-phase reactions and pharmaceutical formulations. This property is particularly advantageous in drug development, where solubility is a critical factor for bioavailability and efficacy.

In recent years, 3-amino-6-bromopyridin-2-ol hydrobromide has garnered attention due to its role as a key building block in the synthesis of small-molecule inhibitors targeting various biological pathways. Its structural features make it a versatile precursor for designing compounds that interact with enzymes and receptors involved in metabolic diseases, cancer, and inflammatory conditions.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The bromine atom on the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used to introduce aryl or amino groups into complex molecular frameworks. This modularity allows chemists to fine-tune the properties of the resulting compounds, optimizing their binding affinity and selectivity.

Recent studies have highlighted the potential of 3-amino-6-bromopyridin-2-ol hydrobromide in the design of inhibitors for Janus kinases (JAKs), which are involved in immune responses and inflammation. JAK inhibitors have emerged as promising therapeutic agents for autoimmune diseases like rheumatoid arthritis and psoriasis. The structural motif of 3-amino-6-bromopyridin-2-ol aligns well with the ATP-binding pockets of JAK enzymes, making it an ideal scaffold for developing potent and selective inhibitors.

Furthermore, this compound has been explored in the context of developing antiviral agents. The ability to modify the pyridine core through halogenation and amination reactions allows for the creation of molecules that can disrupt viral replication cycles. For instance, derivatives of 3-amino-6-bromopyridin-2-ol hydrobromide have been investigated for their potential to inhibit proteases essential for viral maturation and assembly.

The synthesis of 3-amino-6-bromopyridin-2-ol hydrobromide typically involves multi-step organic transformations starting from commercially available pyridine derivatives. The introduction of the amino group at the 3-position can be achieved through reductive amination or nucleophilic substitution reactions, while bromination at the 6-position can be performed using brominating agents such as N-bromosuccinimide (NBS). The final step involves converting the free base into its hydrobromide salt to improve stability and handling properties.

In industrial settings, process optimization is crucial for scaling up the production of 3-amino-6-bromopyridin-2-ol hydrobromide while maintaining high purity standards. Continuous flow chemistry has emerged as an effective approach for synthesizing this compound efficiently. Flow reactors provide better control over reaction conditions, leading to higher yields and reduced byproduct formation compared to traditional batch processing methods.

The pharmaceutical industry places great emphasis on quality control when dealing with compounds like 3-amino-6-bromopyridin-2-ol hydrobromide. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to ensure that impurities are minimized and that the final product meets regulatory requirements. Additionally, stability studies are conducted to assess how the compound behaves under various storage conditions, ensuring its shelf life and performance consistency.

As research progresses, new applications for 3-amino-6-bromopyridin-2-ol hydrobromide continue to emerge. Innovations in drug discovery technologies are enabling scientists to explore its potential in areas such as neurodegenerative diseases, where kinase inhibition has shown promise as a therapeutic strategy. Moreover, advances in computational chemistry are aiding in the design of novel derivatives by predicting how different substituents will affect biological activity.

The economic impact of compounds like 3-amino-6-bromopyridin-2-ol hydrobромид cannot be overstated. They serve as critical components in pipelines for new drugs developed by pharmaceutical companies worldwide. As demand grows for innovative therapies targeting unmet medical needs, compounds with versatile structures like this one will remain indispensable tools for medicinal chemists.

In conclusion,3-amino--бромо--пиридин--диол гидробромид CAS No 1187930--34--2 stands out as a pivotal intermediate in modern drug discovery efforts Its unique structural features enable diverse modifications facilitating the development of inhibitors with broad therapeutic applications Current research highlights its significance in addressing chronic diseases through targeted kinase inhibition While challenges remain regarding large-scale production quality control continues to evolve ensuring reliable access to this valuable compound For future explorations ongoing studies promise further insights into its potential expanding its role across multiple domains